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Cat. No.: B7796855

Application Notes and Protocols for the
Formulation of Lactose Octaacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lactose octaacetate, the fully acetylated derivative of lactose, is a versatile compound with
emerging applications in both cosmetic and pharmaceutical formulations. Its properties as a
biodegradable surfactant, coupled with antimicrobial and antiviral activities, make it a
compound of interest for innovative product development.[1][2] In pharmaceuticals, it is utilized
as an excipient and coating agent to enhance stability and control the release of active
ingredients.[3] This document provides detailed application notes and protocols for the
formulation of lactose octaacetate, summarizing key quantitative data and experimental
methodologies.

Physicochemical Properties and Formulation Data

Lactose octaacetate's performance in formulations is dictated by its physical and chemical
characteristics. The following tables summarize key quantitative data for its synthesis and
properties.
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Table 1: Synthesis of Lactose Octaacetate via Microwave

Irradiation

Parameter Value Reference
D-(+)-lactose monohydrate,

Reactants Acetic anhydride, Anhydrous [1]
sodium acetate

Reaction Time 3 - 10 minutes [1]

Microwave Power 700 W [1]

Yield 74% - 92% [1]

Melting Point 67.1-80.2°C [1]

Degree of Acetylation (DS) 2.58 -3.62 [1]

Table 2: Solubility of Lactose Octaacetate in Various
Solvents
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Solvent Solubility Notes Reference
Chloroform Soluble [4]
Acetone Soluble [4]
Hydrophobic nature
Water Less soluble [4]
due to acetyl groups.
Dichloromethane
Soluble [5]
(DCM)
Dimethylformamide
Soluble [5]

(DMF)

Dimethyl sulfoxide
(DMSO0)

100 mg/mL (147.36
mM)

Requires sonication;

hygroscopic.

[5][6]

Ethyl Acetate (EtOAC)

Soluble

[5]

Methanol (MeOH)

Soluble

[5]

10% DMSO / 40%
PEG300 / 5% Tween-
80 / 45% Saline

=5 mg/mL (7.37 mM)

Clear solution.

[6]

10% DMSO / 90%
Corn Ol

=5 mg/mL (7.37 mM)

Clear solution.

[6]

Table 3: Rheological Properties of a Cosmetic Hand Gel

ining 0.1% I -

Parameter Value
Consistency Coefficient (k, Pa.s") 18.276
Flow Index (n) 0.1589
Coefficient of Determination (R?) 0.9637

Data from a study on a hand sanitizer gel formulation.[1]
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Biological Activities and Potential Mechanisms of
Action

Lactose octaacetate has demonstrated notable biological activities, although the precise
mechanisms are still under investigation.

Antimicrobial and Antiviral Properties

Lactose octaacetate exhibits mild to moderate antifungal activity against fungi such as
Aspergillus niger, Penicillium sp., Rhizopus sp., and Fusarium moniliforme.[7] It shows limited
activity against bacteria and yeast.[6] The proposed mechanism for sugar esters, in general,
involves the disruption of the bacterial cell membrane integrity, leading to the leakage of
intracellular components.[8]

The compound has also shown antiviral activity against Poliovirus type 1 (PV-1).[7] The
antiviral mechanism of acetylated carbohydrates is an area of active research, with evidence
suggesting that the acetyl groups can play a role in the interaction with viral proteins or host
cell receptors.[1][7]

Potential for Skin Applications

While direct evidence for the mechanism of action of lactose octaacetate on skin is limited,
related compounds and their effects provide some insights. For instance, some skin whitening
agents function by inhibiting tyrosinase, a key enzyme in melanin production.[9][10][11]
However, there is currently no specific research confirming this mechanism for lactose
octaacetate.

The anti-inflammatory properties of lactose have been observed in other contexts, but its
acetylated form has not been specifically studied for anti-inflammatory effects on the skin.[6]

Experimental Protocols

The following are detailed protocols for the synthesis, characterization, and formulation of
lactose octaacetate.
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Protocol 1: Microwave-Assisted Synthesis of Lactose
Octaacetate

Objective: To synthesize lactose octaacetate using a solvent-free microwave irradiation
method.[1]

Materials:

D-(+)-lactose monohydrate
e Acetic anhydride

e Anhydrous sodium acetate
e 95% (v/v) Ethanol

« Distilled water

e Round-bottom flask

e Microwave reactor (700 W)
o Beaker

e Magnetic stirrer

e Vacuum filtration apparatus
e Vacuum oven

Procedure:

 In a round-bottom flask, mix 10.0 g of D-(+)-lactose monohydrate with 30 cm3 of acetic
anhydride and 3.0 g of anhydrous sodium acetate.

¢ Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

 After irradiation, pour the sample into 200 cm? of distilled water with ice cubes and stir.
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e Leave the mixture at 4 °C for 12 hours to allow for the precipitation of the lactose ester as a
white solid.

« Filter the precipitate under vacuum and wash with distilled water.
o Purify the lactose acetate by recrystallization with 95% ethanol, followed by distilled water.

e Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Synthesis

Purification
R asase) Microwave Irradiation Precipitate in Wash with Recrystallize with
AT (700W, 10 min) Tce Water (4°C, 12h) [Va“‘“"‘ i Distilled Water 95% Ethanol [Va“‘”m Drying

Click to download full resolution via product page

Figure 1. Workflow for the synthesis and purification of lactose octaacetate.

Protocol 2: Preparation of a Cosmetic Hand Sanitizer
Gel

Objective: To formulate a transparent hand sanitizer gel containing lactose octaacetate.[1]
Materials:

o Lactose octaacetate (0.1% w/w)

e Ethanol

» Bergamot oil (0.1% w/w)

e Hydroxypropyl cellulose

o Beaker

e Homogenizer/stirrer
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Procedure:
o Disperse the hydroxypropyl cellulose in ethanol with stirring to form a gel base.

 In a separate container, dissolve the lactose octaacetate and bergamot oil in a small

amount of ethanol.

o Slowly add the lactose octaacetate solution to the gel base while continuously stirring until
a homogenous and transparent gel is formed.

Component Preparation

é Formulati
[ Dissolve Lactose Octaacetate j ormulation

& Bergamot Oil in Ethanol
Slowly add Active Solution Homogenize to form Hand Sanitizer Gel
to Gel Base with Stirring Transparent Gel
AN

[Disperse Hydroxypropylj

Cellulose in Ethanol

Click to download full resolution via product page

Figure 2. Workflow for the formulation of a cosmetic hand sanitizer gel.

Protocol 3: Characterization of Lactose Octaacetate

Objective: To confirm the identity and purity of the synthesized lactose octaacetate.
Methods:

o FT-IR Spectroscopy: Record the infrared spectrum of the sample (e.g., in KBr pellets) to
identify characteristic functional groups. Key bands to observe include the disappearance of
the broad -OH band (around 3320 cm~1) and the appearance of a strong C=0 stretching
vibration from the acetyl ester groups (around 1752 cm~1), as well as C-H bending from CHs
(around 1371 cm™1).[1]

 NMR Spectroscopy: Record *H and *C NMR spectra (e.g., in CDCIs) to confirm the structure
and determine the degree of acetylation.[1]
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e UV-Vis Spectroscopy: Measure the UV absorption spectrum in various solvents to determine
the absorption maxima. For example, in methanol and ethanol, the maximum absorption is
around 209-210 nm.[7]

o Degree of Substitution (DS) Determination: The percentage of acetylation and the degree of
substitution can be determined by titration. This involves saponification of the ester with a
known amount of alkali (e.g., KOH) and then back-titrating the excess alkali with an acid
(e.g., HCI).[7]

Safety and Toxicological Profile

The toxicological properties of lactose octaacetate have not been fully investigated.[12]
However, studies on related saccharide esters provide some indication of their safety profile.
For instance, sucrose octaacetate has been assessed for use in cosmetics and is considered
safe under the reported practices of use and concentration.[7][13] Lactose itself is widely used
as a pharmaceutical excipient and is considered safe, with no adverse effects demonstrated at
the quantities used in formulations, even in individuals with lactose intolerance.[5][14]

It is important to note that direct dermal toxicity, irritation, and sensitization studies specifically
on lactose octaacetate are limited. Therefore, it is recommended to conduct appropriate
safety assessments for any new cosmetic or pharmaceutical formulation containing this
ingredient, following established guidelines for skin irritation and sensitization testing.[15][16]
[17][18]

Conclusion

Lactose octaacetate is a promising ingredient for cosmetic and pharmaceutical formulations
due to its multifaceted properties. Its synthesis is achievable through efficient methods like
microwave irradiation, and it can be incorporated into various product forms, such as gels.
While its antimicrobial and antiviral activities are documented, further research is needed to
fully elucidate the mechanisms of action, particularly for any potential skin benefits. As with any
ingredient, comprehensive safety testing is crucial before commercialization. The protocols and
data presented in these application notes provide a solid foundation for researchers and
formulators to explore the potential of lactose octaacetate in innovative product development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7796855#formulation-of-lactose-octaacetate-in-
cosmetic-or-pharmaceutical-preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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